Cas no 313666-15-8 (1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- structure
313666-15-8 structure
Product Name:1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:313666-15-8
MF:C17H19NO3S
MW:317.402663469315
CID:1447078
Update Time:2024-08-25

1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
    • 1H-Indole-6-methanol, 2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
    • Inchi: 1S/C17H19NO3S/c1-12-3-5-15(6-4-12)22(20,21)18-8-7-16-13(2)9-14(11-19)10-17(16)18/h3-6,9-10,19H,7-8,11H2,1-2H3
    • InChI Key: BDUZPYIMWRIYEO-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C(C)=CC(CO)=C2)CC1

Computed Properties

  • Exact Mass: 317.10867

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Boiling Point: 533.0±60.0 °C(Predicted)
  • PSA: 57.61
  • pka: 14.42±0.10(Predicted)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.